102-81-8

2-(Dibutylamino)ethanol

In Stock

• CAS RN:
• 102-81-8

• Formula:
• C10H23NO
  (C4H9)2NCH2CH2OH
  C10H23NO

• InChI:
• InChI=1S/C10H23NO/c1-3-5-7-11(9-10-12)8-6-4-2/h12H,3-10H2,1-2H3

• InChIKey:
• IWSZDQRGNFLMJS-UHFFFAOYSA-N

• 2-(Dibutylamino)ethanol is a tertiary amine.
  Dibutylaminoethanol (DBAE) may be used as a coreactant to enhance the electrochemiluminescence (ECL) of tris(2,2′-bipyridyl)ruthenium(II) [Ru(bpy)32+], employed in the ECL immunoassays and DNA probe assays. DBAE may also be used as a catalyst during the synthesis of protected D-erythro-(2S,3R)-sphingosine.
  

Pyrido[2,3-b]pyrazin-2(1H)-one, 3-methyl-

Usually In Stock

• CAS RN:
• 128102-81-8

• Formula:
• C8H7N3O

• InChI:
• InChI=1S/C8H7N3O/c1-5-8(12)11-6-3-2-4-9-7(6)10-5/h2-4H,1H3,(H,11,12)

• InChIKey:
• FVRABGBDJDZTMC-UHFFFAOYSA-N

• Pyrido[2,3-b]pyrazin-2(1H)-one, 3-methyl- is a useful research compound. Its molecular formula is C8H7N3O and its molecular weight is 161.16 g/mol. The purity is usually 95%.

2-Hydroxy-5-(3-hydroxymethylphenyl)pyridine

In Stock

• CAS RN:
• 1111102-81-8

• Formula:
• C12H11NO2

• InChI:
• InChI=1S/C12H11NO2/c14-8-9-2-1-3-10(6-9)11-4-5-12(15)13-7-11/h1-7,14H,8H2,(H,13,15)

• InChIKey:
• PYNQEGVQMFFSQA-UHFFFAOYSA-N

• 2-Hydroxy-5-(3-hydroxymethylphenyl)pyridine is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22. The purity is usually 95%.

3-methyl-N-(3-methyl-1-(4-(p-tolyl)thiazol-2-yl)-1H-pyrazol-5-yl)butanamide

In Stock

• CAS RN:
• 1019102-81-8

• Formula:
• C19H22N4OS

• InChI:
• InChI=1S/C19H22N4OS/c1-12(2)9-18(24)21-17-10-14(4)22-23(17)19-20-16(11-25-19)15-7-5-13(3)6-8-15/h5-8,10-12H,9H2,1-4H3,(H,21,24)

• InChIKey:
• ARVWIDWEVYUEFW-UHFFFAOYSA-N

• 3-methyl-N-(3-methyl-1-(4-(p-tolyl)thiazol-2-yl)-1H-pyrazol-5-yl)butanamide is a useful research compound. Its molecular formula is C19H22N4OS and its molecular weight is 354.5 g/mol. The purity is usually 95%.

Methyl 5-azidopyridine-3-carboxylate

In Stock

• CAS RN:
• 1098102-81-8

• Formula:
• C7H6N4O2

• InChI:
• InChI=1S/C7H6N4O2/c1-13-7(12)5-2-6(10-11-8)4-9-3-5/h2-4H,1H3

• InChIKey:
• DFEBBNZLKKSJGR-UHFFFAOYSA-N

• Methyl 5-azidopyridine-3-carboxylate is a useful research compound. Its molecular formula is C7H6N4O2 and its molecular weight is 178.15 g/mol. The purity is usually 95%.